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Compound of Interest

Compound Name: Chir 4531

Cat. No.: B1668625

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of Chir 4531 (CAS Number 158198-48-2), a potent and selective
synthetic peptoid agonist for the mu ()-opioid receptor. This document details its chemical
properties, mechanism of action, and the experimental protocols relevant to its study,
presenting a valuable resource for its application in opioid receptor research.

Core Compound Information

Chir 4531 is a synthetically derived N-substituted glycine trimer, a class of molecules also
known as peptoids.[1] It was identified from a combinatorial library of approximately 5000
peptoid dimers and trimers as a high-affinity ligand for the p-opioid receptor.[1] Its discovery
marked a significant step in the exploration of non-natural compounds as potent modulators of
G-protein coupled receptors (GPCRS).[1]

Chemical and Physical Properties
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Property Value Source
CAS Number 158198-48-2 [2]
Molecular Formula C36H38N4Oe6 [2]
Molecular Weight 622.71 g/mol [2]

Glycinamide, N-(2,2-
diphenylethyl)glycyl-N-(1,3-

IUPAC Name P y Yoyl [2]
benzodioxol-5-ylmethyl)glycyl-

N2-(2-(4-hydroxyphenyl)ethyl)-

CHIR-4531, (N-(2,2-

Diphenylethyl)glycyl)-(N-(3,4-

(methylenedioxy)benzyl)glycyl)
Synonyms [2]

-N-(2-(4-

hydroxyphenyl)ethyl)glycinami

de

Pharmacological Data

Parameter Value Target Assay Type Source
-Opioid Radioligand
Ki 6 nM H=p o d [1]13]
Receptor Binding Assay

Mechanism of Action and Signhaling Pathways

As an agonist of the p-opioid receptor, a member of the Class A family of G-protein coupled
receptors (GPCRs), Chir 4531 initiates a cascade of intracellular signaling events upon
binding.[1][4] The p-opioid receptor is primarily coupled to inhibitory G-proteins (Gai/o).[5]

Activation of the p-opioid receptor by an agonist like Chir 4531 leads to the dissociation of the
G-protein heterotrimer into its Gai/o and Gy subunits. The activated Gai/o subunit
subsequently inhibits the enzyme adenylyl cyclase, resulting in a decrease in the intracellular
concentration of the second messenger cyclic AMP (CAMP).[6][7] This reduction in cAMP levels
leads to decreased activity of protein kinase A (PKA), a key enzyme in many cellular
processes.
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The Gy subunit can also modulate downstream effectors, including inwardly rectifying
potassium channels and voltage-gated calcium channels, leading to neuronal hyperpolarization
and reduced neurotransmitter release.[8]

Click to download full resolution via product page

Figure 1: Chir 4531 Signaling Pathway at the pu-Opioid Receptor.

Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the
characterization of Chir 4531.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of Chir 4531 for the p-opioid receptor. It
involves competing the unlabeled ligand (Chir 4531) with a radiolabeled ligand for binding to

the receptor.
Materials:
o Cell membranes expressing the p-opioid receptor

» Radiolabeled ligand (e.g., [BH]DAMGO or [3H]Diprenorphine)[4][9]
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e Unlabeled Chir 4531

e Binding buffer (e.g., 50 mM Tris-HCI, pH 7.4)

» Non-specific binding control (e.g., 10 uM Naloxone)[4]
o GF/B glass fiber filters

 Scintillation cocktail

 Scintillation counter

Procedure:

Prepare a series of dilutions of Chir 4531.

 In a microplate, incubate the cell membranes with a fixed concentration of the radiolabeled
ligand and varying concentrations of Chir 4531.

« Include control wells for total binding (radioligand and membranes only) and non-specific
binding (radioligand, membranes, and a high concentration of an unlabeled antagonist like
naloxone).[4]

 Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to reach
equilibrium.[9]

o Terminate the binding reaction by rapid filtration through GF/B filters using a cell harvester.
e Wash the filters with ice-cold binding buffer to remove unbound radioligand.

e Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity
using a scintillation counter.

» Calculate specific binding by subtracting non-specific binding from total binding.

o Determine the ICso value (the concentration of Chir 4531 that inhibits 50% of the specific
binding of the radioligand) by non-linear regression analysis.
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e Calculate the Ki value using the Cheng-Prusoff equation: Ki = ICso / (1 + [L]/Ke), where [L] is
the concentration of the radiolabeled ligand and Ke is its dissociation constant.

Prepare Reagents:
- Cell Membranes
- Radioligand
- Chir 4531 Dilutions
- Buffers

:

Incubate:
Membranes + Radioligand + Chir 4531

:

Rapid Filtration
(GF/B Filters)

:

Wash Filters

:

Scintillation Counting

:

Data Analysis:
- Calculate Specific Binding
- Determine IC50
- Calculate Ki
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Figure 2: Workflow for a Radioligand Binding Assay.

GTPyS Binding Assay

This functional assay measures the ability of Chir 4531 to activate G-protein coupling to the p-
opioid receptor. It quantifies the binding of a non-hydrolyzable GTP analog, [3>*S]GTPyS, to Ga
subunits upon receptor activation.[10][11]

Materials:

Cell membranes expressing the p-opioid receptor and associated G-proteins
e« [33S]GTPYS

e Chir 4531

o GDP (to ensure G-proteins are in their inactive state)

o Assay buffer (e.g., 50 mM Tris-HCI, 100 mM NaCl, 5 mM MgClz, pH 7.4)[12]
» Non-specific binding control (e.g., 10 uM unlabeled GTPyS)

o GF/B glass fiber filters

« Scintillation counter

Procedure:

Prepare a series of dilutions of Chir 4531.

In a microplate, pre-incubate the cell membranes with GDP.

Add varying concentrations of Chir 4531 to the wells.

Initiate the reaction by adding [*>*S]GTPyS.

Incubate the plate at 30°C for a defined period (e.g., 60 minutes).
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Terminate the reaction by rapid filtration through GF/B filters.
Wash the filters with ice-cold assay buffer.
Quantify the bound [*>*S]GTPyS using a scintillation counter.

Plot the specific binding of [3*S]GTPyS as a function of Chir 4531 concentration to determine
the ECso (potency) and Emax (efficacy).
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to Initiate Reaction
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:
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:

Wash Filters

:

Scintillation Counting
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Data Analysis:
Determine EC50 and Emax
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Figure 3: Workflow for a GTPyS Binding Assay.
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Adenylyl Cyclase Activity Assay

This assay directly measures the functional consequence of p-opioid receptor activation by
Chir 4531 on its primary downstream effector, adenylyl cyclase.

Materials:

Whole cells or cell membranes expressing the p-opioid receptor

Chir 4531

Forskolin (an adenylyl cyclase activator, used to stimulate cAMP production)

o« ATP

Assay buffer

CcAMP detection kit (e.g., ELISA-based)

Procedure:

Culture cells expressing the p-opioid receptor.

e Pre-treat the cells with varying concentrations of Chir 4531.
o Stimulate the cells with forskolin to activate adenylyl cyclase.
 Incubate for a specific time to allow for cAMP production.

o Lyse the cells to release intracellular cAMP.

e Quantify the amount of cCAMP produced using a competitive ELISA or other sensitive
detection method.

e The inhibitory effect of Chir 4531 will be observed as a concentration-dependent decrease in
forskolin-stimulated cCAMP levels.

o Determine the ICso of Chir 4531 for the inhibition of adenylyl cyclase activity.
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:
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:
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cAMP Production

:
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:

Quantify cAMP
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:
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Determine IC50 for Inhibition
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Figure 4: Workflow for an Adenylyl Cyclase Activity Assay.
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Conclusion

Chir 4531 is a valuable research tool for investigating the pharmacology of the p-opioid
receptor. Its high affinity and synthetic nature make it an important compound for probing
receptor-ligand interactions and downstream signaling pathways. The experimental protocols
outlined in this guide provide a framework for the further characterization of Chir 4531 and
other novel opioid receptor ligands, contributing to the broader understanding of opioid
pharmacology and the development of new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668625#chir-4531-cas-number-158198-48-2-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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